N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-1-propan-2-ylimidazole-4-sulfonamide
• InChI: InChI=1S/C15H19N5O3S/c1-12(2)19-10-15(16-11-19)24(21,22)18-9-13(14-5-3-8-23-14)20-7-4-6-17-20/h3-8,10-13,18H,9H2,1-2H3
• InChI Key: GUPGNLFSKHNIIR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=C1)S(=O)(=O)NCC(C2=CC=CO2)N3C=CC=N3
• Molecular Formula: C15H19N5O3S
• Molecular Weight: 349.4 g/mol

Description

N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C15H19N5O3S and its molecular weight is 349.41. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• One-Pot Synthesis Techniques : Innovative one-pot synthesis methods for creating sulfonamide derivatives, including those incorporating furan and imidazole rings, have been developed. These methods offer efficient pathways to synthesize complex molecules, potentially including N-(2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl)-1-isopropyl-1H-imidazole-4-sulfonamide, by facilitating nucleophilic addition reactions and cyclization processes in a single operational step (Rozentsveig et al., 2013).

• Metal-Free Synthesis Approaches : The development of metal-free synthesis methods for creating sulfonylated furan or imidazo[1,2-a]pyridine derivatives showcases the potential for environmentally friendly and efficient production of sulfonamide compounds. Such methods demonstrate good functional group tolerance and efficiency, which could be relevant for synthesizing the compound (Cui et al., 2018).

Antimicrobial and Antibacterial Applications

• Heterocyclic Compounds with Sulfonamido Moieties : The synthesis of new heterocyclic compounds containing a sulfonamido moiety has shown promise for use as antibacterial agents. This research highlights the potential of sulfonamide derivatives in developing new antimicrobial therapies (Azab et al., 2013).

Molecular Interaction and Structural Analysis

• Molecular Structure and Interactions : Studies on the structural characterization of sulfonamide compounds, including those with furan and pyrazole components, provide insights into the molecular interactions and potential functionalities of these molecules. Such research can guide the development of compounds with specific biological or chemical properties (Asiri et al., 2012).